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The Brewer-Dobson Circulation: The Engine of
Ozone Transport
The global distribution of stratospheric ozone is fundamentally controlled by a slow, large-scale

atmospheric circulation known as the Brewer-Dobson circulation (BDC).[1] This circulation

explains the apparent paradox that the region of maximum ozone production (the tropics) is not

the region of maximum ozone concentration.[2] The BDC is not a simple direct flow but a

residual circulation driven by the breaking of planetary-scale atmospheric waves (specifically

Rossby waves) in the stratosphere.[3]

The process can be broken down into three primary stages:

Tropical Upwelling: Air from the troposphere rises into the tropical stratosphere. This is

where most of the Earth's stratospheric ozone is produced through the photolysis of

molecular oxygen (O₂) by solar ultraviolet radiation.[1]

Poleward Transport: Once in the stratosphere, this ozone-rich air is slowly transported

towards the poles in both hemispheres.[2][3] This poleward movement is most effective

during the winter season of each hemisphere.

Mid- and High-Latitude Downwelling: As the air reaches the middle and polar latitudes, it

cools and descends into the lower stratosphere, where it accumulates.[1] This sinking motion
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effectively traps ozone in the lower stratosphere of the higher latitudes, leading to the

highest total column ozone values being observed in these regions.[4]

This entire circulation has a transport time of several years for air to move from the tropical

tropopause to the polar lower stratosphere.[5] Recent observations have confirmed that the

Brewer-Dobson circulation has been accelerating at a rate of approximately 2.0% per decade,

a phenomenon likely linked to climate change.[3]
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Figure 1: The Brewer-Dobson Circulation

Global Distribution of Stratospheric Ozone
The result of the Brewer-Dobson circulation is a distinct and predictable pattern of ozone
distribution that varies with latitude and season. Total column ozone is typically reported in

Dobson Units (DU), where a global average is about 300 DU.[4]
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Latitudinal Distribution: Total ozone is generally lowest in the tropics and increases towards

the poles. The highest values are found in the mid-to-high latitudes.[4] This is a direct

consequence of the BDC transporting ozone away from its tropical source region to higher

latitudes.[1][2]

Seasonal Distribution: The poleward transport of ozone is strongest during the winter and

early spring of each hemisphere, leading to maximum total ozone values during the spring.

[4] For instance, the Northern Hemisphere experiences its ozone maximum around March,

poleward of 45°N.[4] A significant exception to this pattern is the Antarctic ozone hole, a

phenomenon of severe ozone depletion that occurs during the Southern Hemisphere's

spring.[4]

Experimental Methodologies for Ozone
Measurement
The quantification of atmospheric ozone relies on a suite of sophisticated in-situ and remote

sensing techniques. These methods leverage ozone's unique chemical and optical properties,

particularly its strong absorption of ultraviolet (UV) radiation.

Remote Sensing Techniques
Remote measurements detect ozone from a significant distance, often by analyzing the

absorption of solar radiation as it passes through the atmosphere.

3.1.1 Dobson Spectrophotometer

The Dobson spectrophotometer, developed in the 1920s, is the foundational instrument for

ground-based total ozone monitoring.

Principle: The instrument measures the differential absorption of sunlight at two UV

wavelengths—one that is strongly absorbed by ozone and one that is weakly absorbed.[6]

By comparing the relative intensities of these wavelength pairs (e.g., 305.5 nm vs. 325.0

nm), the total amount of ozone in the atmospheric column directly above the instrument can

be calculated.[2]

Protocol:
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The instrument is aimed at the sun (direct sun observation) or a patch of zenith sky.

A specific wavelength pair is selected (e.g., 'A' or 'D' pair).

A rotating sector wheel alternately directs light from each wavelength through a slit to a

photomultiplier tube.

An optical wedge is manually or automatically adjusted to equalize the measured intensity

of the two wavelengths.

The position of the wedge provides a value (the R-dial reading) that is proportional to the

intensity ratio.

This value, along with the solar zenith angle, is used in established equations based on

the Beer-Lambert law to derive the total column ozone in Dobson Units.

3.1.2 Satellite-Based Instruments

Satellites provide a global perspective on ozone distribution. Instruments like the Total Ozone
Mapping Spectrometer (TOMS), the Ozone Monitoring Instrument (OMI), and the Stratospheric

Aerosol and Gas Experiment (SAGE) have been pivotal.

Principle: Most satellite instruments operate on one of two principles:

Backscatter Ultraviolet (BUV): Instruments like TOMS and OMI measure the amount of

solar UV radiation that is scattered by the Earth's atmosphere back into space.[7] Since

ozone absorbs specific UV wavelengths, the "missing" radiation in the backscattered

signal corresponds to the amount of ozone present.

Solar Occultation: Instruments like SAGE measure the absorption of direct sunlight as the

sun rises or sets from the satellite's perspective.[7] This limb-viewing technique allows for

the derivation of high-resolution vertical profiles of ozone.

Protocol (Generic BUV):

The satellite orbits the Earth, with the instrument continuously scanning the swath beneath

it.
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The instrument's spectrometer measures the intensity of backscattered UV radiation at

various wavelengths.

Onboard or ground-based algorithms compare the measured radiances to the known

incoming solar irradiance at the top of the atmosphere.

By analyzing the degree of absorption at ozone-sensitive wavelengths, the total ozone
column is calculated for each scanned location, building a daily global map.

In-Situ Measurement Techniques
In-situ techniques require the instrument to be in direct contact with the air being sampled.

3.2.1 Ozonesonde

Ozonesondes are lightweight, balloon-borne instruments that provide high-resolution vertical

profiles of ozone concentration.

Principle: The most common type is the Electrochemical Concentration Cell (ECC)

ozonesonde. It consists of two half-cells containing potassium iodide (KI) solutions of

different concentrations.[8] Air is pumped through the cathode cell, where ozone reacts with

the KI solution, causing an electrical current to flow between the cells. The magnitude of this

current is directly proportional to the mass flow rate of ozone into the cell.

Protocol: The process involves pre-flight conditioning and the launch itself.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.mdpi.com/2072-4292/17/21/3558
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Ozonesonde Experimental Workflow
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Figure 2: Ozonesonde Experimental Workflow

Quantitative Data Summary
The following tables summarize key quantitative data regarding stratospheric ozone
distribution and the performance of common measurement techniques.
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Table 1: Representative Stratospheric Ozone Concentrations by Latitude and Altitude

Altitude (km) Pressure (hPa)
Tropical (20°S–
20°N) Ozone
VMR (ppmv)

Mid-Latitude
(35°N–60°N)
Ozone VMR
(ppmv)

Polar (High
Latitude)
Ozone VMR
(ppmv)

40 ~3 8.5 - 9.5 6.0 - 7.0 4.0 - 5.0

35 ~6 9.0 - 10.0 7.0 - 8.0 5.0 - 6.0

30 ~12 7.0 - 8.0 6.5 - 7.5 5.5 - 6.5

25 ~25 4.0 - 5.0 5.0 - 6.0 5.0 - 6.0

20 ~55 1.0 - 2.0 3.0 - 4.5 3.5 - 5.0

15 ~120 < 0.5 0.5 - 1.5 1.0 - 2.0

Note: Values are approximate and represent annual averages. VMR is Volume Mixing Ratio in

parts per million by volume. Data synthesized from multiple atmospheric profile studies.

Table 2: Comparison of Key Ozone Measurement Techniques
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Technique Platform
Measureme
nt Type

Typical
Vertical
Resolution

Key
Advantages

Key
Limitations

Dobson

Spectrophoto

meter

Ground-

based
Total Column N/A

Long-term

data record,

high precision

Affected by

aerosols/pollu

tants, limited

spatial

coverage

Ozonesonde

(ECC)

Balloon-

borne

Vertical

Profile
~150 meters

High vertical

resolution, in-

situ

measurement

Spatially and

temporally

sparse,

single-use

instrument

Satellite

(BUV - e.g.,

OMI)

Space-borne Total Column N/A
Daily global

coverage

Indirect

measurement

, lower

resolution

than in-situ

Satellite

(Occultation -

e.g., SAGE)

Space-borne
Vertical

Profile
~1 km

High vertical

accuracy,

self-

calibrating

Limited

spatial/tempo

ral coverage

(sunrise/suns

et events)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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